Cas no 2361809-57-4 (N-(4-{2-[(methylsulfamoyl)methyl]pyrrolidine-1-carbonyl}phenyl)prop-2-enamide)

• Product Name: N-(4-{2-[(methylsulfamoyl)methyl]pyrrolidine-1-carbonyl}phenyl)prop-2-enamide
• CAS No: 2361809-57-4
• MF: C₁₆H₂₁N₃O₄S
• MW: 351.420642614365
• CID: 5958536
• PubChem ID: 145905285
• Update Time: 2025-06-13

N-(4-{2-[(methylsulfamoyl)methyl]pyrrolidine-1-carbonyl}phenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3298208819
• N-(4-{2-[(methylsulfamoyl)methyl]pyrrolidine-1-carbonyl}phenyl)prop-2-enamide
• 2361809-57-4
• EN300-26603061

• Inchi： 1S/C16H21N3O4S/c1-3-15(20)18-13-8-6-12(7-9-13)16(21)19-10-4-5-14(19)11-24(22,23)17-2/h3,6-9,14,17H,1,4-5,10-11H2,2H3,(H,18,20)
• InChI Key： ISWWGIFUVCHQKQ-UHFFFAOYSA-N
• SMILES： S(CC1CCCN1C(C1C=CC(=CC=1)NC(C=C)=O)=O)(NC)(=O)=O

Computed Properties

• Exact Mass: 351.12527733g/mol
• Monoisotopic Mass: 351.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Additional information on N-(4-{2-[(methylsulfamoyl)methyl]pyrrolidine-1-carbonyl}phenyl)prop-2-enamide

Research Brief on N-(4-{2-[(methylsulfamoyl)methyl]pyrrolidine-1-carbonyl}phenyl)prop-2-enamide (CAS: 2361809-57-4)

N-(4-{2-[(methylsulfamoyl)methyl]pyrrolidine-1-carbonyl}phenyl)prop-2-enamide (CAS: 2361809-57-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine-based scaffold and sulfamoyl functional group, has shown promising potential as a modulator of specific biological targets. Recent studies have focused on its synthesis, structural optimization, and preliminary biological evaluations, positioning it as a candidate for further therapeutic development.

The synthesis of N-(4-{2-[(methylsulfamoyl)methyl]pyrrolidine-1-carbonyl}phenyl)prop-2-enamide involves a multi-step process, including the coupling of pyrrolidine derivatives with acrylamide-containing phenyl groups. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity. Researchers have also utilized computational modeling to predict its binding affinity and interaction mechanisms with potential biological targets, such as enzymes or receptors implicated in disease pathways.

Preliminary in vitro studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinases, which are critical regulators of cellular signaling. For instance, it has shown nanomolar potency in assays targeting specific kinase isoforms, suggesting its potential as a lead compound for oncology or inflammatory diseases. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, are currently under investigation to assess its suitability for in vivo applications.

Recent publications highlight the compound's role in probing molecular interactions within complex biological systems. For example, one study utilized N-(4-{2-[(methylsulfamoyl)methyl]pyrrolidine-1-carbonyl}phenyl)prop-2-enamide as a chemical probe to elucidate the structural determinants of kinase inhibition. These findings contribute to a broader understanding of structure-activity relationships (SAR) in drug design, offering insights for the development of next-generation therapeutics.

Despite its promise, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these limitations through medicinal chemistry approaches, such as scaffold hopping or functional group modifications. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into preclinical candidates.

In conclusion, N-(4-{2-[(methylsulfamoyl)methyl]pyrrolidine-1-carbonyl}phenyl)prop-2-enamide (CAS: 2361809-57-4) represents a compelling case study in the intersection of chemical synthesis and biological evaluation. Its unique structural features and preliminary bioactivity profile underscore its potential as a tool compound or therapeutic agent. Future studies will likely focus on expanding its biological characterization and advancing it through the drug discovery pipeline.